Cas no 1040314-53-1 (4-(2-methyl-1H-imidazol-1-yl)pyridin-3-amine)

• Product Name: 4-(2-methyl-1H-imidazol-1-yl)pyridin-3-amine
• CAS No: 1040314-53-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• CID: 4569229
• Update Time: 2025-10-23

4-(2-methyl-1H-imidazol-1-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-methyl-1H-imidazol-1-yl)pyridin-3-amine
• 3-AMINO-4-(2-METHYLIMIDAZOL-1-YL)PYRIDINE
• 3-Pyridinamine, 4-(2-methyl-1H-imidazol-1-yl)-

• Inchi： 1S/C9H10N4/c1-7-12-4-5-13(7)9-2-3-11-6-8(9)10/h2-6H,10H2,1H3
• InChI Key： YXUWIKLEKQXBAW-UHFFFAOYSA-N
• SMILES： C1=NC=CC(N2C(C)=NC=C2)=C1N

Additional information on 4-(2-methyl-1H-imidazol-1-yl)pyridin-3-amine

4-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine: A Comprehensive Overview

4-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine, identified by the CAS number 104031453, is a fascinating compound with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique chemical structure and promising properties, making it a subject of extensive research in recent years.

The molecular structure of 4-(2-Methyl-1H-imidazol-1-yl)pyridin-3-amine comprises a pyridine ring substituted with an imidazole moiety at the 4-position and an amino group at the 3-position. The imidazole ring is further substituted with a methyl group, adding to the compound's complexity and reactivity. This structure endows the compound with versatile reactivity, making it suitable for a wide range of applications.

Recent studies have highlighted the potential of 4-(2-Methyl-1H-imidazol-1-yli pyridin 3 amine) in the field of medicinal chemistry. Researchers have explored its role as a building block for drug development, particularly in the design of bioactive molecules targeting various diseases. The compound's ability to form hydrogen bonds and its aromaticity make it an ideal candidate for interactions with biological macromolecules, such as proteins and nucleic acids.

In addition to its medicinal applications, 4-(2-Methyl 1H imidazol 1 yl)pyridin 3 amine has shown promise in materials science. Its unique electronic properties make it a potential candidate for use in organic electronics, such as in the development of conductive polymers or semiconducting materials. Recent advancements in this area have demonstrated its ability to enhance the performance of organic light-emitting diodes (OLEDs) and field-effect transistors (FETs), paving the way for future innovations.

The synthesis of CAS No 104031453 involves a multi-step process that typically begins with the preparation of the imidazole derivative followed by substitution reactions to introduce the pyridine ring and amino group. Researchers have optimized these synthetic routes to improve yield and purity, ensuring scalability for industrial applications.

The physical properties of this compound, including its solubility, melting point, and stability, have been extensively characterized using advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies provide valuable insights into its behavior under various conditions, which is crucial for its application in different fields.

In conclusion, 4-(2-Methyl 1H imidazol 1 yl)pyridin 3 amine, with its unique chemical structure and versatile properties, continues to be a focal point for scientific research. Its potential applications span across medicinal chemistry, materials science, and beyond, making it a compound of significant interest in both academic and industrial settings.